Cas no 56-81-5 (Glycerol)
Glycerol Chemical and Physical Properties
Names and Identifiers
-
- Glycerin
- GLYCERIN GEL LOADING DYE
- LOADING BUFFER GLYCEROL
- 1,2,3-Propeatriol
- 1,2,3-Trihydroxyopropane
- 90 Technical glycerin
- 90 Technical glycerine
- Bulbold
- citifluoraf2
- Clyzerin, wasserfrei
- Cristal
- Croderol G7000
- Dagralax
- Dynamite glycerin
- Emery 912
- Glycerin USP
- glycerin(mist)
- Glycerin, anhydrous
- Glycerol
- Hard Fat
- Glycerol in water for HPLC verification
- Glycerol [Matrix for FABMS and liquid SIMS]
- Glycerol [for Electrophoresis]
- 1,2,3-PROPANETRIOL
- ASTM D 6584 Mix
- ASTM® D6584 Glycerin solution
- GlyCERAMICS-AEol
- GLYCERIN(AS)
- Glycerol, Stock solution
- Propane-1,2,3-triol
- 1,2,3-trihydroxypropane
- Glycerin pharmaceutical secondary standard
- Glycyl alcohol
- HPLC GRADE
- Moon K
- Propenyl alcohol
- PT.SUMI ASIH
- SPECTROPHOTOMETRIC GRADE
- traceable to USP and PhEur
- Trihydroxy propane
- Glycerine
- CRUDE GLYCERIN
- Glycerol (for injection)
- Trihydroxypropane
- Glyceritol
- Propanetriol
- Osmoglyn
- Grocolene
- Glysanin
- Glyrol
- Glycerin, synthetic
- Ophthalgan
- Vitrosupos
- Synthetic glycerin
- Polyglycerine
- Glycerinum
- Polyglycerol
- Synthetic glycerine
- Optim
- Star
- Moon
- Glycerin mist
- Incorporation factor
- Glycerin (mist)
- Glycerine mist
- Citifluor AF 2
- Glycerolum
- Glicerina [DCIT]
- Bulbo
- Glycerol Solution
-
- MDL: MFCD00004722
- Inchi: 1S/C3H8O3/c4-1-3(6)2-5/h3-6H,1-2H2
- InChI Key: PEDCQBHIVMGVHV-UHFFFAOYSA-N
- SMILES: OCC(CO)O
- BRN: 635685
Computed Properties
- Exact Mass: 92.04730
- Monoisotopic Mass: 92.047344
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 25.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.8
- Topological Polar Surface Area: 60.7
Experimental Properties
- Color/Form: Oil
- Density: 1.25 g/mL(lit.)
- Melting Point: 20 °C (lit.)
- Boiling Point: 182 °C/20 mmHg(lit.)
- Flash Point: Fahrenheit: 320 ° f
Celsius: 160 ° c - Refractive Index: n20/D 1.474(lit.)
n20/D 1.474 - PH: 5.5-8 (25℃, 5M in H2O)
- Solubility: H2O: 5 M at 20 °C, clear, colorless
- Water Partition Coefficient: >500 g/L (20 ºC)
- Stability/Shelf Life: Stable. Incompatible with perchloric acid, lead oxide, acetic anhydride, nitrobenzene, chlorine, peroxides, strong acids, strong bases. Combustible.
- PSA: 60.69000
- LogP: -1.66810
- Merck: 4484
- Vapor Pressure: <1 mmHg ( 20 °C)
- Sensitiveness: Hygroscopic
- FEMA: 2525 | GLYCEROL
- pka: 14.15(at 25℃)
- Color/Form: 500 μg/mL in pyridine
- Solubility: It can absorb hydrogen sulfide, hydrocyanic acid and sulfur dioxide. It can be miscible with water and ethanol. 1 part of the product can be dissolved in 11 parts of ethyl acetate and about 500 parts of diethyl ether. It is insoluble in benzene, carbon disulfide, chloroform, carbon tetrachloride, petroleum ether, chloroform, and oils. It is easily dehydrated and loses water to produce diglycerol and polyglycerol. It is oxidized to produce glyceraldehyde and glyceric acid. It solidifies at 0 ℃ and forms orthorhombic crystals with flash. When the temperature is about 150 ℃, polymerization will occur. It cannot be compatible with anhydrous acetic anhydride, potassium permanganate, strong acids, corrosives, aliphatic amines, isocyanates and oxidants.
Glycerol Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Danger
- Hazard Statement: H316-H320
- Warning Statement: P264-P305+P351+P338+P337+P313-P332+P313
- Hazardous Material transportation number:UN 1282 3/PG 2
- WGK Germany:1
- Hazard Category Code: 11-20/21/22
- Safety Instruction: S24/25-S39-S26
- FLUKA BRAND F CODES:3
- RTECS:MA8050000
-
Hazardous Material Identification:
- TSCA:Yes
- Toxicity:LD50 in rats (ml/kg): >20 orally; 4.4 i.v. (Bartsch)
- Explosive Limit:2.6-11.3%(V)
- Storage Condition:2-8°C
- Safety Term:S24/25
- Risk Phrases:R36; R20/21/22; R11
Glycerol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810575-10L |
Glycerol |
56-81-5 | AR,99% | 10L |
698.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810578-2.5L |
Glycerol |
56-81-5 | ACS,≥99.5% | 2.5L |
459.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810577-20L |
Glycerol |
56-81-5 | ≥99.5%(GC) | 20L |
1,220.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810585-2.5L |
Glycerol |
56-81-5 | ,≥99% | 2.5L |
450.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G810586-2.5L |
Glycerol |
56-81-5 | EP,BP,JP,USP | 2.5L |
233.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W252506-SAMPLE-K |
Glycerol |
56-81-5 | FCC, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W252506-1KG-K |
Glycerol |
56-81-5 | FCC, FG | 1KG |
1029.64 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W252506-10KG-K |
Glycerol |
56-81-5 | FCC, FG | 10KG |
3102.84 | 2021-05-17 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | W252506-25KG-K |
Glycerol |
56-81-5 | FCC, FG | 25KG |
3897.26 | 2021-05-17 | |
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0690510123- 500ml(玻瓶) |
Glycerol |
56-81-5 | 500ml |
¥ 25.9 | 2021-05-18 |
Glycerol Production Method
Production Method 1
1.2 Reagents: Water ; cooled
Glycerol Raw materials
Glycerol Preparation Products
- 1,2-Hexanediol (6920-22-5)
- Ethylene Glycol, Dehydrated (107-21-1)
- Xylitol (87-99-0)
- pentane-1,5-diol (111-29-5)
- (±)-1,2-Propanediol (57-55-6)
- 1,2-Butanediol (584-03-2)
- D(-)-Sorbitol Standard (50-70-4)
- meso-Erythritol Standard (149-32-6)
- Glycerol (56-81-5)
- DL-Mannitol (87-78-5)
- 1,4-Butanediol (110-63-4)
- (58367-01-4)
- 1,2-Pentanediol (5343-92-0)
Glycerol Suppliers
Glycerol Related Literature
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1. Thermodynamics of complexation reactions of borate and phenylboronate with diol, triol and tetritolYoshinobu Miyazaki,Takao Fujimori,Hiromichi Okita,Tatsuya Hirano,Kazuhisa Yoshimura Dalton Trans. 2013 42 10473
-
Mavis D. Boamah,Kristal K. Sullivan,Katie E. Shulenberger,ChanMyae M. Soe,Lisa M. Jacob,Farrah C. Yhee,Karen E. Atkinson,Michael C. Boyer,David R. Haines,Christopher R. Arumainayagam Faraday Discuss. 2014 168 249
-
S. Rajkhowa,S. Mahiuddin,J. Dey,S. Kumar,V. K. Aswal,R. Biswas,J. Kohlbrecher,K. Ismail Soft Matter 2017 13 3556
-
Xu Zhang,Kai-Zhou Lu,Hai-Wei Yan,Zi-Ming Feng,Ya-Nan Yang,Jian-Shuang Jiang,Pei-Cheng Zhang RSC Adv. 2021 11 8107
-
Xu Zhang,Kai-Zhou Lu,Hai-Wei Yan,Zi-Ming Feng,Ya-Nan Yang,Jian-Shuang Jiang,Pei-Cheng Zhang RSC Adv. 2021 11 8107
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
- Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols
- Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
Additional information on Glycerol
Glycerol (56-81-5) in Biomedical Research: Key Applications and Advancements
Glycerol (CAS 56-81-5), a trihydroxy sugar alcohol, has emerged as a cornerstone in biomedical and pharmaceutical research due to its versatile properties. Its role as a cryoprotectant in cell preservation and vaccine stabilization has garnered significant attention, particularly in mRNA vaccine development, where it prevents ice crystal formation during freeze-drying. Recent studies highlight its efficacy in drug delivery systems, enhancing the solubility of hydrophobic compounds like curcumin, thereby improving bioavailability. Additionally, glycerol's anti-inflammatory and wound-healing properties are being explored in topical formulations, with clinical trials demonstrating accelerated tissue repair in diabetic ulcers. The compound's low toxicity and biocompatibility further solidify its position in biopharmaceutical innovation.
Glycerol (56-81-5) in Drug Formulation: Enhancing Stability and Efficacy
In drug formulation, glycerol (56-81-5) serves as a critical excipient, addressing challenges such as chemical degradation and poor patient compliance. Its hygroscopic nature ensures moisture retention in oral syrups and chewable tablets, extending shelf life. Notably, glycerol-based nanocarriers are revolutionizing oncology, with liposomal doxorubicin formulations leveraging glycerol to improve tumor targeting while reducing cardiotoxicity. Research also underscores its role in biologic stabilization, where it prevents protein aggregation in monoclonal antibodies (e.g., trastuzumab) during storage. With the rise of personalized medicine, glycerol's adaptability in 3D-printed pharmaceuticals offers tailored dosing solutions, meeting FDA guidelines for excipient safety (ICH Q3C).
Sustainable Production of Glycerol (56-81-5): Green Chemistry Initiatives
The global shift toward sustainable sourcing of glycerol (56-81-5) has spurred innovations in biodiesel byproduct utilization. Advanced purification techniques, such as membrane filtration, now yield USP/EP-grade glycerol from renewable feedstocks, reducing reliance on petrochemical derivatives. Life cycle assessments reveal a 40% lower carbon footprint for bio-glycerol compared to synthetic variants, aligning with the UN Sustainable Development Goals (SDG 12). Furthermore, enzymatic catalysis (e.g., Candida antarctica lipase) is optimizing glycerol ester production for nutraceuticals, minimizing solvent waste. These green chemistry approaches not only enhance supply chain resilience but also cater to eco-conscious consumers in the cosmeceutical and functional food markets.
Glycerol (56-81-5) in Regenerative Medicine: Breaking New Ground
Regenerative medicine is leveraging glycerol's (56-81-5) unique properties to pioneer scaffold-based therapies. In cartilage repair, glycerol-modified hydrogels exhibit superior viscoelasticity, mimicking native extracellular matrix (ECM) for chondrocyte growth. A 2023 study published in Nature Materials demonstrated its utility in bioink formulations for 3D-bioprinted organs, achieving >90% cell viability post-printing. Concurrently, glycerol's role in stem cell cryopreservation is critical for autologous transplants, with protocols now achieving 80% recovery rates for mesenchymal stem cells (MSCs). These breakthroughs position glycerol as a linchpin in next-generation tissue engineering, addressing donor shortages and immune rejection risks.
Future Prospects of Glycerol (56-81-5) in Precision Medicine
The integration of glycerol (56-81-5) into precision diagnostics and therapeutics is unlocking novel avenues. Its compatibility with CRISPR-Cas9 delivery systems enables safer gene editing, while glycerol-functionalized quantum dots enhance MRI contrast for early tumor detection. Industry analysts project a 12.7% CAGR (2023–2030) for glycerol in pharmacogenomics, driven by demand for patient-specific formulations. Collaborative efforts between academia and biotech firms (e.g., Moderna, Thermo Fisher) are refining glycerol's use in lyophilized biologics, ensuring global accessibility to temperature-sensitive therapies. As regulatory frameworks evolve, glycerol's multifunctionality will continue to shape the biopharmaceutical landscape, bridging gaps between innovation and clinical translation.
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